Cas no 73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile)

2,5-dimethyl-4-nitrobenzonitrile structure
73713-69-6 structure
Product Name:2,5-dimethyl-4-nitrobenzonitrile
CAS No:73713-69-6
Molecular Formula:C9H8N2O2
Molecular Weight:176.17202
MDL:MFCD16875749
CID:1765873
PubChem ID:52273

2,5-dimethyl-4-nitrobenzonitrile Properties

Names and Identifiers

    • 2,5-dimethyl-4-nitrobenzonitrile
    • NSC76088
    • BENZONITRILE, 2,5-DIMETHYL-4-NITRO-
    • 2,5-Dimethyl-4-nitro-benzonitril
    • AC1L1CM0
    • 2,5-dimethyl-4-nitro-benzonitrile
    • BRN 3261793
    • WLN: WNR B1 E1 DCN
    • Benzonitrile,5-dimethyl-4-nitro-
    • AC1Q2HKV
    • NSC67712
    • NCIOpen2_000304
    • AKOS024260896
    • NSC-67712
    • MFCD00024285
    • NSC 67712
    • 2,5-Dimethyl-4-nitrobenzonitrile
    • DB-337939
    • DTXCID50146508
    • SCHEMBL7024321
    • CS-0455395
    • 3-09-00-02441 (Beilstein Handbook Reference)
    • DTXSID50224017
    • Z1255356153
    • NSC-76088
    • 73713-69-6
    • 98SW7QB5K2
    • UNII-98SW7QB5K2
    • EN300-128064
    • AIJHILQDGSFDQP-UHFFFAOYSA-N
    • MDL: MFCD16875749
    • InChIKey: AIJHILQDGSFDQP-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H8N2O2/c1-6-4-9(11(12)13)7(2)3-8(6)5-10/h3-4H,1-2H3
    • SMILES: CC1=C(C=C(C)C(=C1)[N+](=O)[O-])C#N

Computed Properties

  • Exact Mass: 176.05864
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 176.058577502g/mol
  • Heavy Atom Count: 13
  • Complexity: 250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • LogP: 2.60648
  • PSA: 66.93

2,5-dimethyl-4-nitrobenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P005M3O-50mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95%
50mg
$162.00 2024-04-21
A2B Chem LLC
AC61124-50mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95%
50mg
$125.00 2024-04-19
Aaron
AR005MC0-50mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95%
50mg
$142.00
abcr
AB338010-250mg
2,5-Dimethyl-4-nitrobenzonitrile; .
73713-69-6
250mg
€329.50
Alichem
A010005767-250mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 97%
250mg
$489.60 2023-09-01
Ambeed
A178767-1g
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95+%
1g
$567.0
Apollo Scientific
OR939982-250mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95%
250mg
£175.00 2025-02-20
Cooke Chemical
BD3634848-5g
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95+%
5g
RMB 5762.40 2025-02-20
Crysdot LLC
CD12037965-250mg
2,5-Dimethyl-4-nitrobenzonitrile
73713-69-6 95+%
250mg
$110 2024-07-24
Enamine
EN300-128064-0.05g
2,5-dimethyl-4-nitrobenzonitrile
73713-69-6 95.0%
0.05g
$85.0 2025-02-21

2,5-dimethyl-4-nitrobenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:73713-69-6)2,5-dimethyl-4-nitrobenzonitrile
A866042
Purity:99%
Quantity:1g
Price($):510.0